Cas no 2137447-24-4 (5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- 2137447-24-4
- EN300-1124532
-
- Inchi: 1S/C12H16N2O2/c1-7-2-8(5-13)10-4-11(12(15)16)14-6-9(10)3-7/h2-3,11,14H,4-6,13H2,1H3,(H,15,16)
- InChI Key: UDBPGUPVGTXHGI-UHFFFAOYSA-N
- SMILES: OC(C1CC2C(CN)=CC(C)=CC=2CN1)=O
Computed Properties
- Exact Mass: 220.121177757g/mol
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 75.4Ų
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124532-0.05g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 0.05g |
$1836.0 | 2023-10-26 | |
| Enamine | EN300-1124532-0.1g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 0.1g |
$1923.0 | 2023-10-26 | |
| Enamine | EN300-1124532-0.25g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 0.25g |
$2011.0 | 2023-10-26 | |
| Enamine | EN300-1124532-0.5g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 0.5g |
$2098.0 | 2023-10-26 | |
| Enamine | EN300-1124532-1.0g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 1g |
$2186.0 | 2023-06-09 | ||
| Enamine | EN300-1124532-2.5g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 2.5g |
$4286.0 | 2023-10-26 | |
| Enamine | EN300-1124532-5.0g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 5g |
$6339.0 | 2023-06-09 | ||
| Enamine | EN300-1124532-10.0g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 10g |
$9400.0 | 2023-06-09 | ||
| Enamine | EN300-1124532-1g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 1g |
$2186.0 | 2023-10-26 | |
| Enamine | EN300-1124532-5g |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
2137447-24-4 | 95% | 5g |
$6339.0 | 2023-10-26 |
5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Recent Advances in the Study of 5-(Aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 2137447-24-4)
The compound 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137447-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydroisoquinoline derivative has been investigated for its role in modulating various biological pathways, particularly those related to neurological disorders and cardiovascular diseases. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, shedding light on its mechanism of action and therapeutic potential.
One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for the production of high-purity material in scalable quantities. Researchers have employed innovative strategies such as asymmetric catalysis and multi-step organic synthesis to achieve enantioselective production, which is critical for its biological activity. These synthetic approaches have been detailed in recent publications, highlighting the importance of stereochemistry in the compound's efficacy.
Pharmacological studies have demonstrated that 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with GABA receptors and dopamine transporters, suggesting potential applications in the treatment of anxiety, depression, and Parkinson's disease. In vitro and in vivo studies have provided evidence of its neuroprotective effects, with minimal off-target activity, making it a candidate for further preclinical development.
In addition to its neurological effects, recent research has explored the compound's potential in cardiovascular therapeutics. Studies indicate that it may act as a vasodilator and possess anti-inflammatory properties, which could be beneficial in managing hypertension and atherosclerosis. These findings are supported by molecular docking simulations and binding affinity assays, which have identified key interactions with target proteins involved in vascular regulation.
Despite these promising results, challenges remain in the development of 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on designing prodrugs and formulation strategies to enhance its delivery and efficacy.
In conclusion, the latest research on 5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137447-24-4) underscores its potential as a versatile scaffold for drug development. Its dual activity in neurological and cardiovascular systems positions it as a valuable candidate for multidisciplinary research. Future studies will likely focus on translational applications, including clinical trials, to fully realize its therapeutic promise.
2137447-24-4 (5-(aminomethyl)-7-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)